4-Hydroxy-3,5-diiodophenylacetic acid
Overview
Description
“4-Hydroxy-3,5-diiodophenylacetic acid” is a synthetic compound . It is also known as 2-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]acetic acid . The molecular formula of this compound is C8H6I2O3 .
Molecular Structure Analysis
The molecular structure of “4-Hydroxy-3,5-diiodophenylacetic acid” consists of an aromatic ring with two iodine atoms and one hydroxyl group attached. The aromatic ring is further connected to an acetic acid group . The molecular weight of this compound is 403.94 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Hydroxy-3,5-diiodophenylacetic acid” include a molecular weight of 403.94 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 3, and a rotatable bond count of 2 .
Scientific Research Applications
Biosynthesis and Metabolism
- 4-Hydroxy-3,5-diiodophenylacetic acid may play a role in the biosynthesis of thyroxine, an important thyroid hormone. Studies have attempted to identify this compound in thyroid tissue, suggesting its significance in endocrine function (Surks, Weinbach, & Volpert, 1968).
Microbial Degradation
- This compound is involved in the microbial degradation of amino acids like phenylalanine and tyrosine, playing a key role in the metabolism of these essential nutrients. Research on 4-hydroxyphenylacetic acid 3-hydroxylase, a related enzyme, in Pseudomonas putida highlights the importance of these pathways (Raju, Kamath, & Vaidyanathan, 1988).
Synthesis of Thyroxine and Triiodothyronine Metabolites
- The compound has been studied in the context of synthesizing analogues of thyroid hormones, indicating its potential utility in exploring thyroid function and disorders (Wilkinson, 1956).
Application in Neuroscience
- In neuroscience research, derivatives of 4-hydroxyphenylacetic acid are used for the determination of neurotransmitter metabolites in brain tissue and bodily fluids, highlighting its significance in studying neural functions and disorders (Swahn et al., 1976).
Pharmacological Studies
- The compound's derivatives are also investigated in the context of pharmacology, such as in studies examining the excretion of phenylacetic acid derivatives by fungi and their potential biological activities (Varma et al., 2006).
Metabolic Pathway Engineering
- In biotechnology, research is being conducted on the efficient biosynthesis of related compounds like 3, 4-dihydroxyphenylacetic acid in microorganisms, demonstrating the potential for metabolic engineering applications (Li et al., 2019).
Mechanism of Action
Target of Action
The primary target of 4-Hydroxy-3,5-diiodophenylacetic acid, also known as Tiratricol, is the Thyroid hormone receptor beta . This receptor plays a crucial role in the regulation of metabolism and development.
Mode of Action
It is known to be a metabolite of t3 and t4 thyroid hormones . It is suggested that it interacts with its target receptor, leading to changes in the regulation of metabolism and development.
Biochemical Pathways
It is known to be involved in the regulation of metabolism and development, which are complex processes involving multiple biochemical pathways .
Pharmacokinetics
It is known that the compound is a metabolite of t3 and t4 thyroid hormones , suggesting that it may share similar pharmacokinetic properties with these hormones.
Result of Action
It is known to be involved in the regulation of metabolism and development , suggesting that it may have wide-ranging effects at the molecular and cellular levels.
properties
IUPAC Name |
2-(4-hydroxy-3,5-diiodophenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6I2O3/c9-5-1-4(3-7(11)12)2-6(10)8(5)13/h1-2,13H,3H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGWIPEUDVOXYDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1I)O)I)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6I2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60173128 |
Source
|
| Record name | 4-Hydroxy-3,5-diiodophenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60173128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3,5-diiodophenylacetic acid | |
CAS RN |
1948-39-6 |
Source
|
| Record name | 4-Hydroxy-3,5-diiodobenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1948-39-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-3,5-diiodophenylacetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001948396 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Hydroxy-3,5-diiodophenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60173128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-hydroxy-3,5-diiodophenylacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.140 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 4-hydroxy-3,5-diiodophenylacetic acid formed in the context of thyroid hormone biosynthesis?
A1: The research paper focuses on identifying 4-hydroxy-3,5-diiodophenylpyruvic acid (DIHPPA) as a potential intermediate in thyroxine biosynthesis. During the study, attempts to purify DIHPPA from rat thyroid extracts using thin-layer chromatography resulted in structural changes to the compound. Ultraviolet spectroscopy tentatively identified the resulting compound as 4-hydroxy-3,5-diiodophenylacetic acid. This suggests that 4-hydroxy-3,5-diiodophenylacetic acid may be formed through a structural alteration of DIHPPA during the experimental procedures. []
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